(2-Bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone

• Molecular Formula: C12H13BrFNO
• Molecular Weight: 286.14 g/mol
• IUPAC Name: (2-bromo-5-fluoro-3-methylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H13BrFNO/c1-8-6-9(14)7-10(11(8)13)12(16)15-4-2-3-5-15/h6-7H,2-5H2,1H3
• InChI Key: ODVLLESSCJOOIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C(=O)N2CCCC2)F

Description

(2-Bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H13BrFNO and its molecular weight is 286.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-fluoro-3-methylbenzoic acid (140 mg, 0.60 mmol), pyrrolidine (99 μL, 1.20 mmol) and Hunig's base (210 μL, 1.20 mmol) in DMF (2 mL) at RT was added HATU (457 mg, 1.20 mmol) and the reaction stirred at this temp overnight. The reaction was quenched with water and the aqueous layer was extracted with EtOAc. The organic layer was then washed with water and brine (3× ea.), dried over Na2SO4 and concentrated in vacuo. The crude material was purified by column chromatography (0-60% Hex/EtOAC) to yield (2-bromo-5-fluoro-3-methylphenyl)(pyrrolidin-1-yl)methanone as a clear oil.